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Compound of Interest

Compound Name:
(R)-N-(1-Benzylpyrrolidin-3-

yl)acetamide

Cat. No.: B047917 Get Quote

An In-depth Technical Guide on the Safety and Handling of (R)-N-(1-Benzylpyrrolidin-3-
yl)acetamide

Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug

development professionals. The information herein is compiled from publicly available data for

structurally similar compounds and general laboratory safety principles. A specific Safety Data

Sheet (SDS) for (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide (CAS No. 114636-33-8) was not

available at the time of writing. Always consult the SDS provided by the supplier before

handling this chemical. All chemical products should be treated with the recognition of having

unknown hazards and toxicity.[1]

Chemical Identification
Identifier Value

Chemical Name (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide

Synonyms (R)-(+)-N-Benzyl-3-acetylaminopyrrolidine

CAS Number 114636-33-8[2]

Molecular Formula C13H18N2O

Molecular Weight 218.29 g/mol
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Hazard Identification
While specific GHS classification for this exact compound is not publicly available, related N-

benzyl and acetamide compounds carry warnings for skin, eye, and respiratory irritation.[3][4]

Therefore, it is prudent to handle this compound as a hazardous substance.

GHS Classification (Anticipated)

Category Classification

Signal Word Warning[3][4]

Pictogram !

Hazard Statements

H315: Causes skin irritation.[3][4] H319: Causes

serious eye irritation.[3][4] H335: May cause

respiratory irritation.[3][4]

Precautionary Statements

A comprehensive list of precautionary statements based on the anticipated hazards is provided

below.
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Code Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[3][4] P264:

Wash skin thoroughly after handling.[3][4] P271:

Use only outdoors or in a well-ventilated area.[3]

[4] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][4]

Response

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[3][4] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[3][4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][4] P312: Call a POISON

CENTER or doctor if you feel unwell.[3][4]

P332+P313: If skin irritation occurs: Get medical

advice/attention.[3][4] P337+P313: If eye

irritation persists: Get medical advice/attention.

[3][4] P362: Take off contaminated clothing and

wash before reuse.[3][4]

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[3][4] P405: Store

locked up.[3][4]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[3][4]

First-Aid Measures
Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3][4]
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[3]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.[3]

Eye Contact

Immediately flush open eyes with plenty of

running water for at least 15 minutes. Obtain

medical aid immediately.[3]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and consult a physician.[5]

Handling and Storage
Safe Handling:

Avoid contact with skin, eyes, and personal clothing.[3]

Wash hands thoroughly after handling.[1][3]

Work under a chemical fume hood to avoid breathing fumes or dust.

Minimize dust generation and accumulation.[3]

Keep away from sources of ignition.[3]

Storage Conditions:

Store in a tightly-closed container when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://www.spectrumchemical.com/media/sds/B1536_AGHS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/592/SDS-BD591328.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS034207_SDS.pdf
https://aksci.com/sds/HTS021626_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers, which have been opened, carefully resealed.[1]

Store locked up or in an area accessible only to qualified personnel.

Exposure Controls and Personal Protection
Engineering Controls: Use adequate general and local exhaust ventilation to keep airborne

concentrations low. A fume hood is strongly recommended for all handling procedures.[3][4]

Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face
Wear chemical splash-resistant safety glasses

or goggles with side protection.[4]

Skin/Hand
Wear appropriate protective gloves (e.g., Nitrile

rubber).

Body
Wear protective clothing, such as a lab coat, to

prevent skin exposure.

Respiratory
If ventilation is inadequate, use a

NIOSH/MSHA-approved respirator.

Physical and Chemical Properties
Specific experimental data for (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide is not readily

available in public literature. The physical state is expected to be a solid at room temperature.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, dust formation, and sources of ignition.[3][5]

Incompatible Materials: Strong oxidizing agents.[4]
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Hazardous Decomposition Products: Carbon oxides (CO, CO2) and Nitrogen oxides (NOx)

may be emitted upon combustion.[4][6]

Toxicological and Ecological Information
No specific toxicological or ecotoxicological studies for (R)-N-(1-Benzylpyrrolidin-3-
yl)acetamide were found. The toxicological properties have not been thoroughly investigated.

Based on related compounds, it may cause irritation to the skin, eyes, and respiratory system.

[3][4] The substance should be handled with particular care as if it were of unknown toxicity.[1]

Visualized Workflows and Protocols
The following diagrams illustrate standard operating procedures for handling research

chemicals of this nature.

Safe Handling Workflow for Research Chemicals
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Caption: Standard workflow for handling potent research compounds.

Accidental Spill Response Protocol
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Large / Unknown
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(e.g., sand, vermiculite)

Sweep/scoop material into a
labeled waste container

Clean spill area with appropriate solvent

Document Incident

Prevent entry and post warnings

Contact Emergency Response / EH&S

Provide SDS and spill details to responders
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Caption: Decision-making process for chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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